Cas no 51477-10-2 ((e)-1-(4-Bromophenyl)-3-p-tolylprop-2-en-1-one)

• Product Name: (e)-1-(4-Bromophenyl)-3-p-tolylprop-2-en-1-one
• CAS No: 51477-10-2
• MF: C₁₆H₁₃BrO
• MW: 301.177823781967
• CID: 385236
• PubChem ID: 5357658
• Update Time: 2025-04-19

(e)-1-(4-Bromophenyl)-3-p-tolylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(4-bromophenyl)-3-(4-methylphenyl)-
• (E)-1-(4-bromophenyl)-3-(4-methylphenyl)prop-2-en-1-one
• (E)-1-(4-BROMOPHENYL)-3-P-TOLYLPROP-2-EN-1-ONE
• 1-(4-bromophenyl)-3-(4-methylphenyl)prop-2-en-1-one
• AC1L5UU0
• AG-F-74208
• AG-J-71370
• CTK4J4313
• CTK6B7911
• NCIOpen2_009030
• SureCN9338462
• CHEMBL474930
• SCHEMBL22198763
• NSC-83479
• 4-Methyl-4'-bromo-chalcone
• SCHEMBL9338462
• NSC83479
• MFCD00510452
• (2E)-1-(4-bromophenyl)-3-(4-methylphenyl)prop-2-en-1-one
• 51477-10-2
• (e)-1-(4-Bromophenyl)-3-p-tolylprop-2-en-1-one

• Inchi： 1S/C16H13BrO/c1-12-2-4-13(5-3-12)6-11-16(18)14-7-9-15(17)10-8-14/h2-11H,1H3/b11-6+
• InChI Key： YSOQBFSBVMUAOS-IZZDOVSWSA-N
• SMILES： BrC1C=CC(=CC=1)C(/C=C/C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 300.01499
• Monoisotopic Mass: 300.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.354
• Boiling Point: 416.4°C at 760 mmHg
• Flash Point: 70°C
• Refractive Index: 1.635
• PSA: 17.07
• LogP: 4.65360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones